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Compound of Interest |

Compound Name: DIVINYLTIN DICHLORIDE
CAS No.: 7532-85-6
Cat. No.: B1582001
\ 7

Introduction & Scope

Divinyltin dichloride (DVTD) is a specialized organotin intermediate utilized in the synthesis of
vinyl-functionalized tin compounds and as a precursor in organometallic catalysis. Unlike the
more common dibutyltin or dimethyltin analogs, the presence of reactive vinyl groups attached
directly to the tin center introduces unique stability challenges, specifically susceptibility to
moisture-induced hydrolysis and potential radical-induced polymerization.

This protocol defines the mandatory safety, handling, and storage procedures required to
maintain the chemical integrity of DVTD and ensure operator safety. Due to its classification as
"Fatal if Inhaled/Swallowed" (H330/H300), strict adherence to these engineering controls is
non-negotiable.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7]1[8][9]1[10]

Identity: Divinyltin Dichloride (Dichlorodivinylstannane) CAS Number: 7532-85-6 Formula:
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Property

Value

Operational Implication

Molecular Weight

243.71 g/mol

Calculation basis for

stoichiometry.

Physical State

Colorless Liquid

Crucial: Handle via

syringe/septum techniques.

High volatility under vacuum;

Boiling Point 54-56°C @ 3 mmHg o
significant vapor pressure.
High density; pipetting requires
Density ~1.76 g/cm?3 slow aspiration to prevent
dripping.
Compatible with THF, Pentane,
Solubility Soluble in organic solvents DCM. Reacts with water.[1][2]
[3]
. . . Hydrolyzes to release HCI and
Stability Moisture Sensitive

tin oxides.

Safety Architecture (E-E-A-T)

Toxicity & Hazards

DVTD is an organotin halide.[1] Mechanistically, these compounds act as immunotoxins and

neurotoxins. The vinyl groups add a layer of reactivity that can lead to rapid skin absorption.

o Acute Toxicity: Fatal if inhaled (H330) or swallowed (H300).

o Corrosivity: Causes severe skin burns and eye damage (hydrolysis releases HCI on contact

with mucosal membranes).

e Environmental: Very toxic to aquatic life with long-lasting effects.[4]

Engineering Controls & PPE

Causality: Because DVTD is a liquid with significant vapor pressure and extreme inhalation

toxicity, standard fume hoods may be insufficient if air turbulence occurs.
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» Primary Barrier: Nitrogen-purged Glovebox (Preferred) or Schlenk Line within a certified
Fume Hood.

e Respiratory: If working outside a glovebox, a full-face respirator with multi-gas cartridges
(Organic Vapor + Acid Gas) is required due to potential HCI evolution.

o Dermal: Double-gloving (Nitrile inner / Laminate or Neoprene outer) is mandatory.

Risk Assessment

Scale < 1g?

Fume Hood + Schlenk Line Inert Glovebox (N2/Ar)
(Full Face Respirator) (Standard PPE)

Emergency: Quench with
Lime/Bicarbonate

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on experimental scale.

Handling Protocol: Inert Liquid Transfer

Objective: Transfer DVTD from storage vessel to reaction flask without exposure to
atmospheric moisture or oxygen. Mechanism: Moisture hydrolyzes the Sn-Cl bonds, producing
insoluble tin oxides and HCI gas, which degrades stoichiometry and corrodes equipment.

Equipment Preparation[4][6]

e Glassware: Flame-dried Schlenk flasks or oven-dried (120°C overnight) glassware.
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e Syringes: Glass, gas-tight syringes with Luer-lock tips. Plastic syringes may degrade if in
contact with organotins for prolonged periods.

» Needles: Long stainless steel deflecting needles (18-20G).

Step-by-Step Workflow

Step 1: Inert Gas Purge Ensure the source container of DVTD is under a positive pressure of
Argon or Nitrogen. If the container is a commercial bottle with a septum, insert a bleed needle
connected to the inert gas line.

Step 2: Pressure Equalization

e Technique: Use the "Air-Cushion" method. Pull inert gas into the syringe equal to the volume
of liquid you intend to withdraw.

» Action: Inject the gas into the headspace of the DVTD bottle. Do not bubble through the
liquid to avoid splashing.

Step 3: Withdrawal
« Invert the bottle (if size permits) or lower the needle tip into the liquid.

o Slowly withdraw the plunger. The high density (1.76 g/cm3) means the liquid has high inertia;
rapid pulling will cause cavitation or bubbles.

Step 4: Transfer
o Transfer the liquid immediately to the reaction flask through a septum.

 Critical: Do not attempt to weigh DVTD in an open boat on a balance. Use "weighing by
difference” with the syringe or weigh the receiving flask before and after addition.

Dry Glassware > N2/Ar Purge Syringe Withdrawal Injection into Rinse Syringe
(120°C / Vacuum) Source Bottle (Positive Pressure) Reaction Vessel (Dry Hexane -> Alcohol)
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Figure 2: Inert atmosphere liquid transfer workflow.

Storage Protocol

Stability Context: Divinyltin dichloride is thermally stable up to moderate temperatures but the

vinyl groups present a risk of slow polymerization if exposed to light or radical initiators. The

Sn-Cl bond is permanently moisture-sensitive.

Parameter

Requirement

Reasoning

Temperature

2°Cto 8°C

Refrigeration slows potential
vinyl polymerization and

reduces vapor pressure.

Atmosphere

Inert (Ar/N2)

Prevents hydrolysis. Argon is
preferred as it is heavier than

air, blanketing the liquid.

Container

Schlenk Tube / Ampoule

Teflon-lined caps are minimum;
glass-sealed ampoules or
Schlenk flasks with high-

vacuum grease are optimal.

Light

Dark / Amber Glass

UV light can initiate radical
cleavage of the vinyl group or

polymerization.

Long-Term Storage Procedure:

o Wrap the container neck with Parafilm and electrical tape to prevent cap loosening due to

thermal contraction in the fridge.

o Place the primary container inside a secondary containment vessel (e.g., a plastic desiccator

with desiccant) to provide a double barrier against moisture.

Emergency & Disposal Procedures

Spill Management
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e Do NOT use water. Water will generate HCI gas instantly.

» Neutralization: Absorb liquid with vermiculite or dry sand mixed with sodium carbonate (soda
ash) or lime. This neutralizes the potential acid generation.

o Cleanup: Sweep into a dedicated hazardous waste container labeled "Toxic Organotin
Waste."

Waste Disposal[5]

e Quenching: Before disposal, rinse all syringes and glassware with dry dichloromethane, then
slowly quench the washings with methanol (exothermic).

e Segregation: Do not mix with general organic solvents. Organotins disrupt incineration
scrubbers and require specific high-temperature incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER
ORGANOTIN COMPOUNDS) [web.stanford.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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